Cas no 60-81-1 (Phlorizin)

• Product Name: Phlorizin
• CAS No: 60-81-1
• MF: C₂₁H₂₄O₁₀
• MW: 436.409267425537
• MDL: MFCD00006591
• CID: 33763
• PubChem ID: 24898413
• Update Time: 2026-03-25

Phlorizin Chemical and Physical Properties

Names and Identifiers

• Phlorizin
• 1-[2-(BETA-D-GLUCOPYRANOSYLOXY)-4,6-DIHYDROXYPHENYL]-3-(4-HYDROXYPHENYL)-1-PROPANONE
• 2'-O-GLUCOSYL-4',6',4-TRIHYDROXYDIHYDROCHALCONE
• 2'-O-GLUCOSYL-4',6',4-TRIHYDROXYDIHYDROCHALCONE DIHYDRATE
• 4',6'-DIHYDROXY-2'-(BETA-D-GLUCOSIDO)-3-(4-HYDROXYPHENYL) PROPIOPHENONE
• PHLORETIN-2'-BETA-D-GLUCOPYRANOSIDE DIHYDRATE
• PHLORETIN-2'-BETA-D-GLUCOSIDE
• PHLORETIN 2'-BETA-D-GLUCOSIDE DIHYDRATE
• PHLORETIN-2'-O-GLUCOSIDE DIHYDRATE
• PHLORIDZIN
• PHLORIDZIN DIHYDRATE
• PHLORIZIN DIHYDRATE
• PHLORIZIN HYDRATE
• TIMTEC-BB SBB005924
• 1-propanone,1-(2-(beta-d-glucopyranosyloxy)-4,6-dihydroxyphenyl)-3-(4-hydroxyp
• phlorhizin
• phloridzine
• phlorizine
• phlorizoside
• phlorrhizin
• Phloridzin n-Hydrate, from Apple
• PHLORIDZIN(P)
• PHLORIDZIN(RG)
• Floridzin
• NSC 2833
• phloretin 2'-O-glucoside
• phloridzosid
• Phlorrhizen
• 1-(2-(beta-D-Glucopyranosyloxy)-4,6-dihydroxyphenyl)-3-(4-hydroxyphenyl)-propan-1-on
• [ "Phlorhizin", " Phloridzin" ]
• Phloretin 2'-glucoside
• Phloretin-2'-O-beta-glucoside
• Phloretin-2'-beta-glucoside
• IOUVKUPGCMBWBT-QNDFHXLGSA-N
• CU9S17279X
• 2'-(beta-D-Glucopyranosyloxy)-4',6'-dihydroxy-3-(4-hydroxyphenyl)propiophenone
• 1-Propan
• Phloridizin
• Phloretin-2'-O-glucoside
• CHEMBL45266
• SCHEMBL22022720
• CHEBI:182131
• NSC2833
• MFCD00006591
• HMS3656K07
• 1-Propanone,6-dihydroxyphenyl]-3-(4-hydroxyphenyl)-
• BDBM237198
• FT-0603255
• IOUVKUPGCMBWBT-UHFFFAOYSA-N
• LMPK12120517
• BCP29914
• SCHEMBL113699
• 1-[2,4-dihydroxy-6-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-3-(4-hydroxyphenyl)propan-1-one
• SY030366
• NCI60_002323
• 7061-54-3

• MDL： MFCD00006591
• Inchi： 1S/C21H24O10/c22-9-16-18(27)19(28)20(29)21(31-16)30-15-8-12(24)7-14(26)17(15)13(25)6-3-10-1-4-11(23)5-2-10/h1-2,4-5,7-8,16,18-24,26-29H,3,6,9H2
• InChI Key： IOUVKUPGCMBWBT-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1CO)O)O)O)OC1=CC(=CC(=C1C(CCC1C=CC(=CC=1)O)=O)O)O

Computed Properties

• Exact Mass: 436.13700
• Monoisotopic Mass: 436.13694696 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 42
• Molecular Weight: 436.4
• XLogP3: 1.2
• Topological Polar Surface Area: 177

Experimental Properties

• Color/Form: Powder
• Density: 1.3178 (rough estimate)
• Melting Point: 134-151°C
• Boiling Point: 770°C at 760 mmHg
• Refractive Index: -54 ° (C=3.2, 95% EtOH)
• PSA: 177.14000
• LogP: -0.20240
• Merck: 14,7327
• Solubility: Soluble in hot water, ethanol, methanol, amyl alcohol, acetone, ethyl acetate, pyridine, glacial acetic acid, etc., insoluble in ether, chloroform and benzene.

Phlorizin Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3-10-23
• RTECS：UC2080000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides
• Chalcones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Phlorizin

Phlorizin and CAS No 60-81-1: Comprehensive Overview and Recent Research Applications

Phlorizin, a naturally occurring polyphenolic compound, is widely recognized for its significant pharmacological properties. With the chemical formula C₁₅H₁₈O₉ and a molecular weight of 330.29 g/mol, it is primarily derived from the leaves and bark of certain species within the Prunus genus. The compound's unique structure, characterized by a flavone C-glycoside moiety, contributes to its diverse biological activities. Its Chemical Abstracts Service (CAS) number, 60-81-1, provides a standardized identifier for this molecule, facilitating its use in scientific literature and industrial applications.

The chemical structure of Phlorizin features a flavone backbone linked to a rhamnose sugar via a C-glycosidic bond. This configuration imparts remarkable stability and bioavailability, making it an attractive candidate for therapeutic development. Over the years, extensive research has elucidated its multifaceted roles in metabolic regulation, inflammation modulation, and neuroprotection. Recent studies have further highlighted its potential in addressing chronic diseases such as diabetes, obesity, and neurodegenerative disorders.

In the context of metabolic health, Phlorizin has demonstrated significant promise as an antidiabetic agent. Its ability to inhibit sodium-glucose cotransporter 2 (SGLT2) has been extensively studied, leading to its consideration as a precursor for novel antidiabetic medications. Unlike some SGLT2 inhibitors currently on the market, Phlorizin exhibits additional benefits, including antioxidant and anti-inflammatory properties. These effects contribute to improved insulin sensitivity and reduced hyperglycemia in animal models and preliminary human trials.

Recent research has also explored the neuroprotective potential of Phlorizin. Studies indicate that it may mitigate oxidative stress and neuroinflammation, key pathological mechanisms in conditions like Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier enhances its therapeutic relevance in central nervous system disorders. Preclinical trials have shown that Phlorizin can attenuate cognitive decline and protect neuronal cells from excitotoxicity induced by amyloid-beta plaques.

Beyond its metabolic and neuroprotective roles, Phlorizin has garnered attention for its anti-inflammatory properties. Chronic inflammation is implicated in various diseases, including cardiovascular disorders and autoimmune conditions. By modulating inflammatory pathways such as NF-κB and MAPK signaling, Phlorizin has demonstrated efficacy in reducing pro-inflammatory cytokine production. This makes it a promising candidate for developing anti-inflammatory therapies with minimal side effects compared to conventional corticosteroids.

The pharmacokinetic profile of Phlorizin is another area of active investigation. Its oral bioavailability is relatively high due to its stable glycosidic structure, allowing for effective systemic delivery. However, issues with cellular uptake have been observed due to its large molecular size. Researchers are exploring strategies such as nanoparticle encapsulation or chemical modifications to enhance its bioavailability while preserving its therapeutic efficacy.

In industrial applications, CAS No 60-81-1 serves as a critical reference for quality control and synthesis processes. The compound's purity standards are stringent to ensure consistency in pharmaceutical formulations. Advances in synthetic chemistry have enabled scalable production methods for Phlorizin derivatives with tailored biological activities. These derivatives hold promise for addressing specific therapeutic needs more effectively than the parent compound.

The regulatory landscape for Phlorizin varies by region but generally supports its use in research and pharmaceutical development under good manufacturing practices (GMP). Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have reviewed its safety profile based on available clinical data. While not yet approved for widespread clinical use, Phlorizin's extensive preclinical data support further investigation into safe dosing regimens and long-term effects.

The future direction of Phlorizin research lies in translating preclinical successes into clinical applications. Ongoing clinical trials are evaluating its efficacy in treating type 2 diabetes mellitus and neurodegenerative diseases. Additionally, computational modeling techniques are being employed to predict new pharmacophores derived from Phlorizin's structure, aiming to develop next-generation therapeutics with improved pharmacokinetic profiles.

In conclusion,Phlorizin, identified by CAS No 60-81-1, represents a compelling natural product with broad therapeutic potential. Its multifaceted biological activities make it a valuable asset in addressing metabolic disorders, neurodegenerative diseases, and inflammation-related conditions. Continued research efforts will likely uncover novel applications for this versatile compound in both academic settings and pharmaceutical industries worldwide.